Cas no 1784579-70-9 (4-chloro-2-methylphenyl sulfamate)

• Product Name: 4-chloro-2-methylphenyl sulfamate
• CAS No: 1784579-70-9
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 5799676
• PubChem ID: 84130812
• Update Time: 2025-05-25

4-chloro-2-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylphenyl sulfamate
• EN300-1991148
• 1784579-70-9

• Inchi： 1S/C7H8ClNO3S/c1-5-4-6(8)2-3-7(5)12-13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： WNRQUFJXJDETCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 220.9913420g/mol
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-chloro-2-methylphenyl sulfamate

Comprehensive Overview of 4-chloro-2-methylphenyl sulfamate (CAS No. 1784579-70-9): Properties, Applications, and Industry Insights

The chemical compound 4-chloro-2-methylphenyl sulfamate (CAS No. 1784579-70-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a sulfamate derivative, this compound belongs to a class of organosulfur chemicals known for their stability and functional diversity. Researchers and industry professionals often search for terms like "4-chloro-2-methylphenyl sulfamate synthesis", "CAS 1784579-70-9 applications", or "sulfamate compound uses", reflecting growing interest in its potential across multiple sectors.

From a molecular perspective, 4-chloro-2-methylphenyl sulfamate features a benzene ring substituted with both a chlorine atom and a methyl group, coupled with a sulfamate functional group. This configuration contributes to its moderate polarity and solubility profile, making it suitable for various formulation purposes. The compound's thermal stability and hydrolytic resistance are frequently discussed topics in technical forums, particularly among researchers investigating specialty chemicals for advanced material science applications.

Current market trends show increasing demand for high-performance chemical intermediates, with 1784579-70-9 being explored for potential roles in polymer modification and surface treatment technologies. Laboratory studies suggest possible applications in creating functional coatings with enhanced durability characteristics. These developments align with industry searches for "innovative sulfamate compounds" and "chlorophenyl derivatives in material science", indicating a convergence of academic research and industrial needs.

Analytical characterization of 4-chloro-2-methylphenyl sulfamate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, which confirm its structural integrity and purity. Quality control protocols for this compound have become more stringent, reflecting broader industry movements toward precision chemistry and standardized production methods. These practices address common user queries about "CAS 1784579-70-9 specifications" and "analytical methods for sulfamate verification".

Environmental considerations surrounding organosulfur compounds have led to increased research into the biodegradation pathways of materials like 4-chloro-2-methylphenyl sulfamate. Recent publications examine its environmental fate and potential green chemistry applications, responding to search trends for "sustainable sulfamate derivatives" and "eco-friendly chemical alternatives". These studies contribute valuable data for regulatory assessments and lifecycle analyses.

The commercial availability of 1784579-70-9 has expanded significantly, with suppliers offering various purity grades to meet different research and industrial requirements. Procurement specialists often search for "4-chloro-2-methylphenyl sulfamate suppliers" or "bulk CAS 1784579-70-9", reflecting the compound's transition from laboratory curiosity to commercially relevant material. Current market analyses suggest steady growth in demand, particularly from the advanced materials and specialty chemicals sectors.

Safety profiles and handling guidelines for 4-chloro-2-methylphenyl sulfamate remain important discussion points, with technical documentation emphasizing standard laboratory precautions. Professional forums frequently address questions about "sulfamate compound storage" and "handling chlorophenyl derivatives", demonstrating the need for clear technical communication about this chemical family. These discussions often reference established industrial hygiene practices while acknowledging the compound's relative stability under normal conditions.

Future research directions for CAS 1784579-70-9 may explore its potential in pharmaceutical intermediates or agrochemical formulations, though current applications remain primarily in materials science. The scientific community continues to investigate structure-activity relationships within the sulfamate chemical class, with 4-chloro-2-methylphenyl sulfamate serving as an important reference compound. These investigations respond to persistent searches for "emerging applications of sulfamates" and "chemical innovation in specialty derivatives".

In conclusion, 4-chloro-2-methylphenyl sulfamate (CAS No. 1784579-70-9) represents an interesting case study in specialty chemical development, bridging fundamental research and practical applications. Its growing prominence reflects broader industry trends toward functionalized aromatic compounds and tailored molecular architectures. As research continues to uncover new possibilities for this compound, it will likely maintain its position as a subject of both academic interest and industrial relevance in the chemical sciences.